2-[1-(3,4-difluorobenzyl)-3-oxo-2-piperazinyl]-N-propylacetamide

• IUPAC Name: 2-[1-[(3,4-difluorophenyl)methyl]-3-oxopiperazin-2-yl]-N-propylacetamide
• InChI: InChI=1S/C16H21F2N3O2/c1-2-5-19-15(22)9-14-16(23)20-6-7-21(14)10-11-3-4-12(17)13(18)8-11/h3-4,8,14H,2,5-7,9-10H2,1H3,(H,19,22)(H,20,23)
• InChI Key: VCFFBHNXUBIHSO-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)CC1C(=O)NCCN1CC2=CC(=C(C=C2)F)F
• Molecular Formula: C16H21F2N3O2
• Molecular Weight: 325.35 g/mol

Description

2-[1-(3,4-difluorobenzyl)-3-oxo-2-piperazinyl]-N-propylacetamide, also known as DF-MP-AEA, is a compound that has been extensively studied for its potential therapeutic properties. This compound belongs to the class of fatty acid amide hydrolase (FAAH) inhibitors, which are known to increase the levels of endocannabinoids in the brain. Endocannabinoids are natural compounds that are produced by the body and have been shown to have a wide range of physiological effects, including pain relief, anti-inflammatory effects, and regulation of appetite.

Mechanism of Action

2-[1-(3,4-difluorobenzyl)-3-oxo-2-piperazinyl]-N-propylacetamide works by inhibiting the enzyme FAAH, which is responsible for breaking down endocannabinoids in the brain. By inhibiting FAAH, 2-[1-(3,4-difluorobenzyl)-3-oxo-2-piperazinyl]-N-propylacetamide increases the levels of endocannabinoids in the brain, which can lead to a wide range of physiological effects, including pain relief, anti-inflammatory effects, and regulation of appetite.
Biochemical and Physiological Effects:
2-[1-(3,4-difluorobenzyl)-3-oxo-2-piperazinyl]-N-propylacetamide has been shown to have a wide range of biochemical and physiological effects. Studies have shown that 2-[1-(3,4-difluorobenzyl)-3-oxo-2-piperazinyl]-N-propylacetamide can increase the levels of endocannabinoids in the brain, which can lead to pain relief, anti-inflammatory effects, and regulation of appetite. 2-[1-(3,4-difluorobenzyl)-3-oxo-2-piperazinyl]-N-propylacetamide has also been shown to have anti-anxiety effects, which can further contribute to its potential therapeutic properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[1-(3,4-difluorobenzyl)-3-oxo-2-piperazinyl]-N-propylacetamide for lab experiments is its specificity for FAAH inhibition. 2-[1-(3,4-difluorobenzyl)-3-oxo-2-piperazinyl]-N-propylacetamide has been shown to be highly selective for FAAH, which can help to minimize off-target effects. However, one of the limitations of 2-[1-(3,4-difluorobenzyl)-3-oxo-2-piperazinyl]-N-propylacetamide is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on 2-[1-(3,4-difluorobenzyl)-3-oxo-2-piperazinyl]-N-propylacetamide. One area of research is its potential use as a pain reliever. Further studies are needed to determine the optimal dosage and duration of treatment for pain relief. Another area of research is its potential use as an anti-inflammatory agent. Studies are needed to determine the mechanisms underlying its anti-inflammatory effects and to determine the optimal dosage and duration of treatment. Additionally, further studies are needed to determine the potential side effects of 2-[1-(3,4-difluorobenzyl)-3-oxo-2-piperazinyl]-N-propylacetamide and to develop strategies to minimize these side effects. Finally, studies are needed to determine the potential therapeutic applications of 2-[1-(3,4-difluorobenzyl)-3-oxo-2-piperazinyl]-N-propylacetamide in other areas, such as anxiety and depression.

Synthesis Methods

The synthesis of 2-[1-(3,4-difluorobenzyl)-3-oxo-2-piperazinyl]-N-propylacetamide involves the reaction of 3,4-difluorobenzylamine with N-propylacetyl chloride, followed by the addition of 3-oxo-2-piperazinecarboxylic acid. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The resulting product is then purified by column chromatography to obtain pure 2-[1-(3,4-difluorobenzyl)-3-oxo-2-piperazinyl]-N-propylacetamide.

Scientific Research Applications

2-[1-(3,4-difluorobenzyl)-3-oxo-2-piperazinyl]-N-propylacetamide has been extensively studied for its potential therapeutic properties. One of the main areas of research has been its potential use as a pain reliever. Studies have shown that 2-[1-(3,4-difluorobenzyl)-3-oxo-2-piperazinyl]-N-propylacetamide can increase the levels of endocannabinoids in the brain, which can lead to pain relief. 2-[1-(3,4-difluorobenzyl)-3-oxo-2-piperazinyl]-N-propylacetamide has also been shown to have anti-inflammatory effects, which can further contribute to its pain-relieving properties.